![molecular formula C20H19FN2O3S B4137558 2-{[1-(2-ethylphenyl)-2,5-dioxo-3-pyrrolidinyl]thio}-N-(4-fluorophenyl)acetamide](/img/structure/B4137558.png)
2-{[1-(2-ethylphenyl)-2,5-dioxo-3-pyrrolidinyl]thio}-N-(4-fluorophenyl)acetamide
Overview
Description
2-{[1-(2-ethylphenyl)-2,5-dioxo-3-pyrrolidinyl]thio}-N-(4-fluorophenyl)acetamide is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. It is commonly known as EPPA and is a thioacetamide derivative.
Mechanism of Action
The mechanism of action of EPPA involves the inhibition of the enzyme cyclooxygenase-2 (COX-2). COX-2 is responsible for the production of inflammatory mediators such as prostaglandins. By inhibiting COX-2, EPPA reduces the production of these inflammatory mediators, thereby reducing inflammation.
Biochemical and Physiological Effects:
EPPA has been shown to have significant biochemical and physiological effects in various studies. It has been found to reduce inflammation and oxidative stress in animal models of various diseases. It has also been shown to reduce the growth of tumors in animal models.
Advantages and Limitations for Lab Experiments
EPPA has several advantages for use in lab experiments. It is relatively easy to synthesize and has been shown to have significant anti-inflammatory and anti-tumor properties. However, there are also limitations to its use in lab experiments. EPPA is not very soluble in water, which can make it difficult to administer in certain experiments.
Future Directions
There are several future directions for research on EPPA. One potential application is in the treatment of Alzheimer's disease and other neurodegenerative disorders. EPPA has been shown to have neuroprotective effects in animal models, making it a promising candidate for further research in this area. Additionally, further studies are needed to explore the potential anti-tumor properties of EPPA and its mechanisms of action in this regard.
Scientific Research Applications
EPPA has been extensively studied for its potential applications in various fields of scientific research. It has been found to have significant anti-inflammatory and anti-tumor properties. It has also been shown to have potential applications in the treatment of Alzheimer's disease and other neurodegenerative disorders.
properties
IUPAC Name |
2-[1-(2-ethylphenyl)-2,5-dioxopyrrolidin-3-yl]sulfanyl-N-(4-fluorophenyl)acetamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H19FN2O3S/c1-2-13-5-3-4-6-16(13)23-19(25)11-17(20(23)26)27-12-18(24)22-15-9-7-14(21)8-10-15/h3-10,17H,2,11-12H2,1H3,(H,22,24) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MNSRLGPFPDSJBT-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC=CC=C1N2C(=O)CC(C2=O)SCC(=O)NC3=CC=C(C=C3)F | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H19FN2O3S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
386.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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